Cas no 7050-25-1 ((3?,5?,20S)-Pregnane-3,20-diamine)

• Product Name: (3?,5?,20S)-Pregnane-3,20-diamine
• CAS No: 7050-25-1
• MF: C₂₁H₃₈N₂
• MW: 318.53982591629
• CID: 2046575
• Update Time: 2025-03-11

(3?,5?,20S)-Pregnane-3,20-diamine Chemical and Physical Properties

Names and Identifiers

• (3?,5?,20S)-Pregnane-3,20-diamine
• (20S)-5α-Pregnane-3β,20-diamine
• Dihydroirehdiamine A
• Pregnane-3,20-diamine, (3β,5α,20S)- (9CI)

• Inchi： 1S/C21H38N2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h13-19H,4-12,22-23H2,1-3H3
• InChI Key： OCWHBSAXYVHWBP-UHFFFAOYSA-N
• SMILES： CC(C1C2(C(C3C(CC2)C2(C(CC(CC2)N)CC3)C)CC1)C)N

Computed Properties

• Exact Mass: 318.303
• Monoisotopic Mass: 318.303
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids